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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

DOWSIL™ 710 Fluid, a polyphenylmethylsiloxane, is a stable silicone oil that is not classified

as hazardous waste in its purchased form under the Resource Conservation and Recovery Act

(RCRA).[1][2] However, proper disposal procedures must be followed to prevent environmental

contamination and ensure laboratory safety. Disposal should always be in accordance with

local, state, and federal regulations.[1][3][4]

Immediate Safety and Handling Information
When handling DOWSIL™ 710 Fluid, it is important to use reasonable care and wear

appropriate personal protective equipment (PPE), including safety glasses as a minimum.[4]

While no special gloves or respiratory protection are typically needed for routine handling at

room temperature, applications at elevated temperatures may require additional precautions.[4]

Note that spills, even in small quantities, can create a slip hazard.[4][5]

Disposal and Spill Management
The primary method for disposing of waste DOWSIL™ 710 Fluid is to absorb the material with

an inert substance and dispose of the resulting solid waste in compliance with local regulations.

[1][6] For spills, the immediate priority is to contain the fluid to prevent it from spreading.[1][4]
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Property Value

RCRA Hazardous Waste No (in purchased form)[1][2]

Physical Form Liquid[4]

Color Colorless[4]

Odor Odorless[4]

Solubility in Water Not determined[4]

Operational Protocols
The following protocols provide step-by-step guidance for the routine disposal of waste

DOWSIL™ 710 Fluid and for handling spills.

Protocol 1: Routine Disposal of Unused or Waste Fluid
This protocol outlines the procedure for the disposal of DOWSIL™ 710 Fluid that is no longer

needed.

Methodology:

Preparation: Designate a specific, labeled waste container for the collection of waste

DOWSIL™ 710 Fluid and absorbent materials. Ensure all necessary PPE (safety glasses) is

worn.

Absorption: Pour an inert absorbent material, such as vermiculite, clay, sand, or

diatomaceous earth, into the waste container.[6][7]

Transfer: Carefully pour or transfer the waste DOWSIL™ 710 Fluid onto the absorbent

material in the container.

Mixing: Add more absorbent material as needed and mix to ensure all the liquid is fully

absorbed. The final mixture should be a solid or semi-solid with no free-flowing liquid.

Container Sealing: Securely seal the waste container.
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Labeling: Ensure the container is clearly labeled as "Non-hazardous silicone oil waste" or as

required by your institution's waste management guidelines.

Disposal: Dispose of the sealed container through your institution's chemical waste

contractor or in accordance with local, state, and federal regulations.[1][7]

Protocol 2: Spill Cleanup and Disposal
This protocol provides a direct, procedural guide for managing spills of DOWSIL™ 710 Fluid.

Methodology:

Isolate the Area: If necessary, evacuate or isolate the spill area to prevent slips and further

contamination.[4]

Containment: For larger spills, create a dike or use other containment barriers to prevent the

fluid from spreading.[1][4]

Absorption: Cover the spill with an inert absorbent material (e.g., vermiculite, clay, sand).[4]

[6]

Collection: Once the fluid is absorbed, sweep or scoop the material into a suitable, labeled

waste disposal container.[6]

Final Cleaning: Clean the spill area to remove any remaining residue, as even small

amounts can pose a slip hazard.[4][5] Final cleaning may involve the use of detergents or

solvents.[5]

Disposal of Recovered Material: Seal and label the container holding the absorbed spill

material and dispose of it in accordance with local regulations.[1]

Protocol 3: Disposal of Empty Containers
Empty containers of DOWSIL™ 710 Fluid must also be disposed of properly.

Methodology:
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Container Assessment: Ensure the container is "RCRA Empty," meaning all possible fluid

has been removed.

Disposal/Recycling: Empty containers should be taken to an approved waste handling site

for recycling or disposal.[1] If not otherwise specified, dispose of the container as unused

product.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of DOWSIL™ 710 Fluid.
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Caption: Disposal workflow for DOWSIL™ 710 Fluid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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